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Compound of Interest

Compound Name: CHPG Sodium salt

Cat. No.: B10787915

(S)-CHPG Sodium Salt is a selective and water-soluble agonist for the metabotropic glutamate
receptor 5 (MGIURb5).[1] Its selectivity for mGluR5 over mGIuR1 makes it a valuable tool for
investigating the specific roles of this receptor subtype in various physiological and pathological
processes.[1] Due to its activity in vivo, CHPG sodium salt is utilized in studies related to
neuroprotection, neuroinflammation, and other central nervous system functions.

Research has demonstrated that CHPG protects against traumatic brain injury in vitro and in
vivo through the activation of the ERK and Akt signaling pathways. Furthermore, it has been
shown to attenuate oxidative stress and inflammation by modulating the TSG-6/NF-kB pathway
in microglial cells. These properties make the proper preparation of CHPG sodium salt for in
Vivo injections critical for obtaining reliable and reproducible experimental results.

This document provides a detailed protocol for the preparation of (S)-CHPG Sodium Salt
solutions intended for in vivo administration, ensuring sterility, stability, and appropriate
concentration for research applications.
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© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10787915?utm_src=pdf-interest
https://www.benchchem.com/product/b10787915?utm_src=pdf-body
https://hellobio.com/rschpg-sodium-salt.html
https://hellobio.com/rschpg-sodium-salt.html
https://www.benchchem.com/product/b10787915?utm_src=pdf-body
https://www.benchchem.com/product/b10787915?utm_src=pdf-body
https://www.benchchem.com/product/b10787915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

(RS)-2-Chloro-5-

Chemical Name hydroxyphenylglycine sodium
salt

Molecular Weight 223.59 g/mol

Purity >99%

Form Solid

Maximum

Solvent ] Notes Source
Concentration

Water 50 mM - 100 mM
DMSO 50 mM

29.83 mM (6.67 Requires sonication
Water )

mg/mL) and heating

Note: The sodium salt form is specifically designed for enhanced water solubility. Discrepancies
in reported solubility may be due to batch-specific characteristics or different measurement

conditions.

Storage and Stability
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Storage )
Form Duration Notes Source
Temperature
_ Room As per
Solid
Temperature manufacturer
Store under
Solid +4°C Up to 12 months  desiccating
conditions
Aliquot to avoid
Stock Solution -20°C Up to 1 month freeze-thaw
cycles
Aliquot to avoid
Stock Solution -80°C Up to 6 months freeze-thaw

cycles

Note: It is strongly recommended to prepare fresh solutions for each experiment and use them
on the same day. If storage is necessary, follow the guidelines above.

Experimental Protocols
Protocol 1: Preparation of a Sterile 10 mM Stock
Solution of CHPG Sodium Salt

This protocol describes the preparation of a 10 mM stock solution in sterile saline (0.9% NacCl),
a common vehicle for in vivo injections.

Materials:

(S)-CHPG Sodium Salt (MW: 223.59 g/mol )

Sterile, pyrogen-free 0.9% Sodium Chloride (Saline) for injection

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance
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Sterile, disposable syringes

Sterile, 0.22 pum syringe filters (e.g., PVDF or PES)

Laminar flow hood or sterile work environment

Vortex mixer

Procedure:

e Calculations:

o To prepare a 10 mM solution, you need 10 mmol of CHPG sodium salt per liter of solvent.

o Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

o Example for 10 mL of a 10 mM solution: Mass (mg) = 10 mmol/L x 0.010 L x 223.59 g/mol
=22.36 mg

e Weighing:

o Under a laminar flow hood, accurately weigh the calculated amount of CHPG sodium salt
powder using a sterile spatula and weigh boat.

o Carefully transfer the powder to a sterile conical tube.

o Dissolution:

o Using a sterile syringe, add the desired volume of sterile 0.9% saline to the conical tube
containing the powder.

o Cap the tube securely and vortex thoroughly until the solid is completely dissolved. The
solution should be clear and free of particulates. Gentle warming or sonication may be
used to aid dissolution if necessary, but ensure the solution returns to room temperature
before proceeding.

o Sterilization:
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o Draw the entire solution into a new sterile syringe.
o Attach a sterile 0.22 um syringe filter to the tip of the syringe.

o Filter the solution into a new, sterile, and labeled tube. This step is critical to remove any
potential microbial contamination.

e Storage and Use:

o The sterile solution is now ready for immediate use or for dilution to the final injection
concentration.

o If storage is required, aliquot the stock solution into smaller, sterile, single-use tubes (e.qg.,
cryovials), and store at -20°C for up to one month or -80°C for up to six months.

o When ready to use a stored aliquot, thaw it to room temperature and ensure there is no
precipitate before use. Do not refreeze.

Protocol 2: Preparation of Final Dosing Solution for
Injection
Procedure:

e Thaw Stock Solution: If using a frozen stock, thaw a single-use aliquot of the 10 mM CHPG
sodium salt stock solution at room temperature.

o Calculate Dilution: Determine the final concentration and volume needed for your
experiment. For example, a study in rats used a final concentration of 250 nM.

o Use the formula: C1V1 = C2V2 (where C=concentration, V=volume).

o Example: To prepare 1 mL of a 250 nM solution from a 10 mM stock: (10,000,000 nM)(V1)
= (250 nM)(1000 pL) V1 = 0.025 pL. This volume is too small to pipette accurately.

o Perform a serial dilution: a. Intermediate Dilution: Dilute the 10 mM stock 1:100 by adding
10 pL of the stock to 990 pL of sterile saline. This results in a 100 uM intermediate
solution. b. Final Dilution: Dilute the 100 uM solution 1:400 by adding 2.5 uL of the
intermediate solution to 997.5 pL of sterile saline to get the final 250 nM solution.
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» Final Preparation: Prepare the final dilution in a sterile tube using sterile saline as the diluent.
Mix gently.

e Administration: The final solution is now ready for in vivo administration via the desired route
(e.g., intraperitoneal, intravenous, intracerebroventricular).

Mandatory Visualization
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Caption: Workflow for preparing sterile CHPG sodium salt solution.
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Caption: Simplified CHPG signaling pathways in neuroprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: (S)-CHPG Sodium Salt for In Vivo
Injections]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787915#preparation-of-chpg-sodium-salt-for-in-
vivo-injections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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